Cas no 10439-77-7 (N,2-Dimethyl-4-nitroaniline)

• Product Name: N,2-Dimethyl-4-nitroaniline
• CAS No: 10439-77-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00059083
• CID: 189317
• PubChem ID: 25282
• Update Time: 2025-05-20

N,2-Dimethyl-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N,2-Dimethyl-4-nitroaniline
• N-Methyl-4-nitro-o-toluidine
• Benzenamine,N,2-dimethyl-4-nitro-
• 2-(Methylamino)-5-nitrotoluene
• Methylnitrotoluidine
• N-Methyl-4-nitro-O-toludine
• 2,N-Dimethyl-4-nitroaniline
• N,2-Dimethyl-4-nitrobenzeneamine
• Methyl-(2-methyl-4-nitro-phenyl)-amine
• n-methyl-4-nitro-o-toluidine(nh2=1)
• N,2-DIMETHYL-4-NITROBENZENAMINE
• N,2-dimethyl-4-nitro-aniline
• NJYYBTRBCMPYCJ-UHFFFAOYSA-N
• N,2-dimethyl-4-nitro-benzenamine
• n-methyl-4-nitro-o-toluidin
• DTXSID80146455
• CS-0187551
• Methyl-(2-methyl-4-nitrophenyl)amine
• MFCD00059083
• M0953
• SCHEMBL5177187
• DS-2977
• EN300-1232073
• N pound not2-Dimethyl-4-nitroaniline
• 10439-77-7
• C71178
• A800976
• FT-0636706
• AKOS009158589
• DB-040538

• MDL： MFCD00059083
• Inchi： 1S/C8H10N2O2/c1-6-5-7(10(11)12)3-4-8(6)9-2/h3-5,9H,1-2H3
• InChI Key： NJYYBTRBCMPYCJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C)C=1)NC)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.212
• Melting Point: 137.0 to 141.0 deg-C
• Boiling Point: 310.3°C at 760 mmHg
• Flash Point: 141.5±24.6 °C
• Refractive Index: 1.605
• PSA: 57.85000
• LogP: 2.54110
• Solubility: Not available

N,2-Dimethyl-4-nitroaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,2-Dimethyl-4-nitroaniline

Comprehensive Analysis of N,2-Dimethyl-4-nitroaniline (CAS No. 10439-77-7): Properties, Applications, and Industry Trends

N,2-Dimethyl-4-nitroaniline (CAS No. 10439-77-7) is a specialized organic compound widely recognized for its role in synthetic chemistry and industrial applications. This yellow crystalline solid belongs to the nitroaniline derivatives family, characterized by its molecular formula C₈H₁₀N₂O₂. With a growing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and dyes, this compound has garnered significant attention from researchers and manufacturers alike.

The compound’s unique molecular structure, featuring a nitro group (–NO₂) and dimethylamino substituents, contributes to its reactivity and versatility. Recent studies highlight its utility as a key intermediate in synthesizing azo dyes and photostabilizers, aligning with the industry’s shift toward sustainable and eco-friendly chemical processes. Searches for "nitroaniline applications 2024" and "CAS 10439-77-7 suppliers" reflect rising commercial interest.

From a technical perspective, N,2-Dimethyl-4-nitroaniline exhibits a melting point range of 92–95°C and moderate solubility in organic solvents like ethanol and acetone. These properties make it suitable for precision synthesis in controlled environments. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, addressing user queries like "how to test nitroaniline purity."

Innovations in green chemistry have spurred research into optimizing the production of N,2-Dimethyl-4-nitroaniline using catalytic methods, reducing waste generation. This aligns with global trends emphasizing carbon footprint reduction in chemical manufacturing. Discussions around "sustainable nitroaromatics" and "bio-based aniline derivatives" further underscore its relevance.

In the pharmaceutical sector, derivatives of 4-nitroaniline are explored for their potential in drug discovery, particularly in designing antimicrobial and anti-inflammatory agents. However, stringent regulatory frameworks necessitate rigorous documentation for CAS 10439-77-7, as seen in searches for "nitroaniline safety guidelines."

Market analysts project steady growth for nitroaniline-based products, driven by demand in emerging economies. Suppliers are increasingly focusing on batch consistency and supply chain transparency, responding to queries like "where to buy 10439-77-7."

To conclude, N,2-Dimethyl-4-nitroaniline exemplifies the intersection of traditional chemistry and modern innovation. Its multifaceted applications, coupled with evolving industry standards, position it as a compound of enduring significance in scientific and industrial realms.